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Compound of Interest

Compound Name: Amylmetacresol

Cat. No.: B1666032

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling
Amylmetacresol, including personal protective equipment (PPE) guidelines, operational
procedures, and disposal plans. Our goal is to be your preferred source for laboratory safety
and chemical handling information, building trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)

When handling Amylmetacresol, the use of appropriate personal protective equipment is
mandatory to ensure personal safety and prevent exposure. The following table summarizes
the required PPE.
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PPE Category Item Specifications
) Wear tightly fitting safety
Eye/Face Protection Safety Goggles o ]
goggles with side-shields.[1]
Chemical-resistant, impervious
Skin Protection Protective Gloves gloves. Always inspect gloves

prior to use.[1]

) ] Impervious clothing to avoid
Protective Clothing ]
skin contact.[2]

A suitable respirator should be
) ) ) used if ventilation is
Respiratory Protection Respirator ) )
inadequate or for spill

response.

Quantitative Data Summary

The following table provides a summary of key quantitative data for Amylmetacresol. It is
important to note that no occupational exposure limit values have been established for this
substance.[1][3]

Property Value Reference
LD50 (Oral, Rat) 1500 mg/kg [4]
Melting Point 24 °C (75 °F) [4]
- . 137-139 °C (279-282 °F) at 50
Boiling Point [4]
mmHg
Occupational Exposure Limits Not Established [11[3]

Operational Plan: Safe Handling Procedures

Adherence to proper handling procedures is critical to minimize risks associated with
Amylmetacresol.

Engineering Controls:
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e Work in a well-ventilated area.[1]

e Ensure easy access to a safety shower and eye wash station.[3]

General Handling:

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe dust, fume, gas, mist, vapors, or spray.[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Disposal Plan

Proper disposal of Amylmetacresol and its containers is crucial to prevent environmental
contamination and potential harm.

Waste Amylmetacresol:

o Dispose of as hazardous waste in accordance with local, regional, and national regulations.

[5]
e Do not allow the chemical to enter drains, water courses, or the soil.[2]
Contaminated Packaging:
o Empty containers should be triple rinsed (or equivalent).
o Offer rinsed containers for recycling or reconditioning if possible.

 If recycling is not an option, puncture the packaging to render it unusable for other purposes
and dispose of it in a sanitary landfill.

For general guidance on the disposal of unused medicines, it is recommended to utilize local
medication take-back programs if available.[6] If no such program exists, the substance can be
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mixed with an unpalatable material like coffee grounds or Kitty litter, sealed in a plastic bag, and
placed in the household trash.[6][7]

Experimental Protocols
In Vitro Bactericidal Activity Assay

This protocol outlines a method to assess the bactericidal activity of Amylmetacresol against
oropharyngeal organisms.[8]

» Preparation of Inoculum: Prepare inoculum cultures for each bacterial species to achieve an
approximate population of 10 colony-forming units (CFU)/mL in saline.[8]

o Test Sample Preparation: Dissolve a lozenge containing Amylmetacresol in artificial saliva
to create the test sample.[8]

e Inoculation: Inoculate 4.9 mL of the test sample with 0.1 mL of the inoculum suspension and
vortex thoroughly.[8]

 Incubation and Sampling: At specified time points (e.g., 1, 5, and 10 minutes), take aliquots
of the inoculated test solution.[8]

e Quantification: Perform serial dilutions and plate on appropriate agar to determine the
number of viable bacteria.

» Analysis: Calculate the log reduction in CFUs compared to a control to determine the
bactericidal activity.[8]

In Vitro Virucidal Assay

This protocol provides a method to evaluate the virucidal effects of Amylmetacresol against
respiratory viruses.

e Cell and Virus Culture: Culture appropriate host cells (e.g., Vero cells for Human
Coronavirus) and propagate the target virus.[7]

o Test Solution Preparation: Prepare a solution of Amylmetacresol at the desired
concentration.
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 Incubation: Incubate the virus with the Amylmetacresol solution for a defined period (e.g., 1

minute).[3]
¢ [nfection of Host Cells: Infect the cultured host cells with the treated virus.

» Observation: Monitor the cells for cytopathic effects (CPE) or use a quantitative assay (e.g.,
TCID50 assay) to determine the viral titer.

e Analysis: Compare the reduction in viral titer to a placebo control to determine the virucidal
effect.[3]

Visualizations

The following diagrams illustrate the mechanism of action of Amylmetacresol.
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Antiseptic Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Amylmetacresol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666032#personal-protective-equipment-for-
handling-amylmetacresol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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